1-(3-chlorophenyl)-4-(1,2,3,4-tetrahydro-2-naphthalenyl)piperazine

• IUPAC Name: 1-(3-chlorophenyl)-4-(1,2,3,4-tetrahydronaphthalen-2-yl)piperazine
• InChI: InChI=1S/C20H23ClN2/c21-18-6-3-7-19(15-18)22-10-12-23(13-11-22)20-9-8-16-4-1-2-5-17(16)14-20/h1-7,15,20H,8-14H2
• InChI Key: DHGMGNFVRUHFCL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2CC1N3CCN(CC3)C4=CC(=CC=C4)Cl
• Molecular Formula: C20H23ClN2
• Molecular Weight: 326.9 g/mol

Description

1-(3-chlorophenyl)-4-(1,2,3,4-tetrahydro-2-naphthalenyl)piperazine, also known as TFMPP, is a psychoactive drug that belongs to the class of piperazine derivatives. It was initially synthesized in the 1970s and gained popularity as a recreational drug in the 1990s. However, due to its potential harmful effects, it has been banned in several countries.

Mechanism of Action

1-(3-chlorophenyl)-4-(1,2,3,4-tetrahydro-2-naphthalenyl)piperazine acts by binding to the serotonin receptors in the brain, which leads to the activation of intracellular signaling pathways. This results in the modulation of neurotransmitter release and the regulation of various physiological processes, including mood, appetite, and sleep.
Biochemical and Physiological Effects:
1-(3-chlorophenyl)-4-(1,2,3,4-tetrahydro-2-naphthalenyl)piperazine has been found to produce a range of biochemical and physiological effects. These include changes in heart rate, blood pressure, body temperature, and respiration. It can also cause alterations in mood, perception, and cognition.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-chlorophenyl)-4-(1,2,3,4-tetrahydro-2-naphthalenyl)piperazine in lab experiments is its ability to selectively target specific serotonin receptors. This makes it useful in studying the role of serotonin in various physiological and pathological conditions. However, one limitation is its potential harmful effects, which can make it difficult to conduct experiments in vivo.

Future Directions

There are several future directions for the study of 1-(3-chlorophenyl)-4-(1,2,3,4-tetrahydro-2-naphthalenyl)piperazine. One area of interest is its potential use as a therapeutic agent for the treatment of various psychiatric disorders, such as depression and anxiety. Another area of interest is its role in modulating the immune system, which has implications for the treatment of autoimmune diseases. Additionally, further research is needed to elucidate the molecular mechanisms underlying its effects on the central nervous system.

Synthesis Methods

The synthesis of 1-(3-chlorophenyl)-4-(1,2,3,4-tetrahydro-2-naphthalenyl)piperazine involves the reaction between 1,2,3,4-tetrahydro-2-naphthol and 3-chlorophenylpiperazine in the presence of a catalyst. The resulting product is then purified through recrystallization.

Scientific Research Applications

1-(3-chlorophenyl)-4-(1,2,3,4-tetrahydro-2-naphthalenyl)piperazine has been used in scientific research to study its effects on the central nervous system. It has been found to act as a serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. This makes it useful in studying the role of serotonin in various physiological and pathological conditions.